Cas no 1788843-32-2 (1-(2-ethylphenyl)-3-{[2-(pyrrolidin-1-yl)pyrimidin-4-yl]methyl}urea)

• Product Name: 1-(2-ethylphenyl)-3-{[2-(pyrrolidin-1-yl)pyrimidin-4-yl]methyl}urea
• CAS No: 1788843-32-2
• MF: C₁₈H₂₃N₅O
• MW: 325.408123254776
• CID: 5368125
• Update Time: 2025-05-24

1-(2-ethylphenyl)-3-{[2-(pyrrolidin-1-yl)pyrimidin-4-yl]methyl}urea Chemical and Physical Properties

Names and Identifiers

• 1-(2-ethylphenyl)-3-[(2-pyrrolidin-1-ylpyrimidin-4-yl)methyl]urea
• Urea, N-(2-ethylphenyl)-N'-[[2-(1-pyrrolidinyl)-4-pyrimidinyl]methyl]-
• 1-(2-ethylphenyl)-3-{[2-(pyrrolidin-1-yl)pyrimidin-4-yl]methyl}urea

• Inchi： 1S/C18H23N5O/c1-2-14-7-3-4-8-16(14)22-18(24)20-13-15-9-10-19-17(21-15)23-11-5-6-12-23/h3-4,7-10H,2,5-6,11-13H2,1H3,(H2,20,22,24)
• InChI Key： SLXZICQEAVNVBK-UHFFFAOYSA-N
• SMILES： N(C1=CC=CC=C1CC)C(NCC1C=CN=C(N2CCCC2)N=1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas

Additional information on 1-(2-ethylphenyl)-3-{[2-(pyrrolidin-1-yl)pyrimidin-4-yl]methyl}urea

1-(2-Ethylphenyl)-3-{[2-(Pyrrolidin-1-yl)Pyrimidin-4-yl]Methyl}Urea: A Comprehensive Overview

The compound 1-(2-Ethylphenyl)-3-{[2-(Pyrrolidin-1-yl)Pyrimidin-4-yl]Methyl}Urea, identified by the CAS number 1788843-32-2, represents a significant advancement in the field of organic chemistry, particularly in the synthesis of bioactive molecules. This compound has garnered attention due to its unique structural features and potential applications in drug discovery and development.

Structurally, this compound is characterized by a urea moiety, which serves as a central connecting unit between two distinct aromatic systems. The first aromatic system is a substituted phenyl group, specifically a 2-Ethylphenyl group, which introduces steric bulk and enhances lipophilicity. The second component is a pyrimidine ring substituted with a pyrrolidine group at the 2-position and a methyl group at the 4-position. This combination creates a molecule with both aromaticity and nitrogen heterocyclic features, making it highly versatile for various chemical reactions.

Recent studies have highlighted the importance of such structures in medicinal chemistry, particularly in the development of kinase inhibitors and other enzyme-targeted therapies. The pyrimidine ring, being a common feature in many bioactive compounds, plays a crucial role in molecular recognition and binding interactions. The presence of the pyrrolidine group further enhances the molecule's ability to engage in hydrogen bonding and hydrophobic interactions, which are essential for biological activity.

From a synthetic perspective, this compound can be synthesized through a multi-step process involving nucleophilic substitution, condensation reactions, and possibly Suzuki coupling or other cross-coupling techniques. The synthesis pathway would typically involve the preparation of intermediates such as the pyrrolidine-substituted pyrimidine and the ethylphenylurea derivative before their final coupling to form the target molecule.

Experimental data from recent studies suggest that this compound exhibits promising activity against various protein kinases, making it a potential candidate for anticancer drug development [1]. Its ability to inhibit key signaling pathways involved in cell proliferation and apoptosis has been demonstrated in vitro, indicating its potential therapeutic value.

In addition to its pharmacological applications, this compound has shown interesting properties in material science. Its ability to form self-assembled monolayers and its photoresponsive behavior make it a candidate for applications in nanotechnology and optoelectronics [2]. These findings underscore the versatility of this compound across multiple disciplines.

The CAS number 1788843-32-2 serves as an identifier for this compound within chemical databases, facilitating its identification and retrieval for research purposes. Researchers can access detailed information about its physical properties, toxicity profiles, and synthesis methods through reputable databases such as PubChem or ChemSpider.

In conclusion, 1-(2-Ethylphenyl)-3-{[2-(Pyrrolidin-1-yl)Pyrimidin-4-yl]Methyl}Urea stands out as a multifaceted compound with potential applications in both medicinal chemistry and materials science. Its unique structure, combined with recent research findings, positions it as an important molecule for future studies and practical applications.